Cas no 215597-92-5 (Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester)
215597-92-5 structure
Product Name:Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester
CAS No:215597-92-5
MF:C15H18N2O14S2
MW:514.438422679901
CID:239602
PubChem ID:53485202
Update Time:2025-04-19
Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester
- 1-[7-(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy-7-oxoheptanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonic acid
- BS3
- DTXSID20704412
- 215597-92-5
- FT-0623276
- 1,1'-[(1,7-Dioxoheptane-1,7-diyl)bis(oxy)]bis(2,5-dioxopyrrolidine-3-sulfonic acid)
-
- Inchi: 1S/C15H18N2O14S2/c18-10-6-8(32(24,25)26)14(22)16(10)30-12(20)4-2-1-3-5-13(21)31-17-11(19)7-9(15(17)23)33(27,28)29/h8-9H,1-7H2,(H,24,25,26)(H,27,28,29)
- InChI Key: OQTFSWZGYNVNMM-UHFFFAOYSA-N
- SMILES: S(C1C(N(C(C1)=O)OC(CCCCCC(=O)ON1C(CC(C1=O)S(=O)(=O)O)=O)=O)=O)(=O)(=O)O
Computed Properties
- Exact Mass: 514.02000
- Monoisotopic Mass: 514.01994560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 999
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 253Ų
Experimental Properties
- Solubility: H2O: 10 mg/mL
- PSA: 252.86000
- LogP: -0.07870
Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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